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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722 Get Quote

Essential Safety and Handling Guide for Docosyl
Acrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Docosyl
acrylate (CAS No. 18299-85-9). Given that Docosyl acrylate is classified as a skin and eye

irritant, strict adherence to safety protocols is paramount to ensure the well-being of laboratory

personnel and to prevent environmental contamination.[1][2][3] This document outlines the

necessary personal protective equipment (PPE), safe handling procedures, and compliant

disposal methods.

Summary of Chemical Safety Information
Docosyl acrylate is a solid at room temperature, appearing as a white to very pale yellow

crystal or lump.[4] It is recognized as causing skin irritation and serious eye irritation.[5]
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Property Value Reference

Chemical Name Docosyl acrylate [1][4]

CAS Number 18299-85-9 [1][4]

Molecular Formula C25H48O2 [1][4]

Molecular Weight 380.65 g/mol [1]

Physical State Solid (Crystal - Lump) [4]

Melting Point 45.0 to 49.0 °C [1]

Boiling Point 455.7 °C (Predicted) [1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical when handling Docosyl acrylate to minimize

exposure. The following table outlines the recommended PPE.
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Body Part Recommended PPE
Specifications and Best
Practices

Hands
Double-gloving with nitrile

gloves

While specific breakthrough

time data for Docosyl acrylate

is limited, studies on other

acrylates show that nitrile and

butyl rubber gloves offer

superior protection compared

to natural rubber.[6] For tasks

under 60 minutes, double-

gloving with nitrile gloves is

recommended.[7] Gloves

should be inspected for any

signs of degradation before

use and changed immediately

if contaminated.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities.

Standard eye protection is

mandatory to prevent contact

with dust or particles of

Docosyl acrylate.[5]

Body
Protective clothing, such as a

lab coat.

A lab coat should be worn to

protect the skin from accidental

contact.

Respiratory Dust respirator

A dust respirator should be

used, particularly when there is

a risk of generating dust or

aerosols.[5] All handling should

be conducted in a well-

ventilated area, preferably

within a chemical fume hood.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Docosyl acrylate is essential for safety and regulatory

compliance.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or signs of leakage.

Storage: Store the container in a cool, dark, and well-ventilated area.[5] Keep it tightly closed

and away from incompatible materials such as oxidizing agents.[5]

Handling and Use
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Use caution to avoid generating dust.

Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate all work surfaces.

Disposal Plan
Proper disposal of Docosyl acrylate and any contaminated materials is crucial to prevent

environmental harm and adhere to regulations.

Unused Product: Do not dispose of Docosyl acrylate down the drain.[8] It should be

collected in a designated, labeled hazardous waste container.

Contaminated Materials: All items that have come into contact with Docosyl acrylate,

including gloves, weigh boats, and paper towels, must be treated as hazardous waste and

placed in a sealed, labeled container for disposal.

Waste Management: Follow your institution's hazardous waste disposal procedures. This

may involve dissolving the material in a combustible solvent for incineration in a chemical
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incinerator equipped with an afterburner and scrubber.[5] Always consult with your local and

regional authorities for specific disposal regulations.[5]

Experimental Protocols
Below are summaries of standard methodologies relevant to the assessment of chemicals like

Docosyl acrylate.

Glove Permeation Testing (Based on ASTM F739)
This protocol determines the resistance of a protective clothing material to permeation by a

chemical under continuous contact.

A specimen of the glove material is placed in a test cell, separating a challenge liquid (the

chemical) from a collection medium.

The collection medium is periodically sampled and analyzed to detect the presence of the

chemical.

The breakthrough detection time (the time from the start of the test to the detection of the

chemical in the collection medium) and the steady-state permeation rate are determined.[9]

[10]

In Vitro Skin Irritation Test (Based on OECD Guideline
439)
This non-animal test method assesses the potential of a chemical to cause skin irritation.

A reconstructed human epidermis (RhE) tissue model is used, which mimics the properties

of human skin.[11][12]

The test chemical is applied topically to the surface of the RhE tissue.[12]

After a specific exposure period, the tissue is rinsed, and cell viability is measured using a

colorimetric assay (e.g., MTT assay).[11][12]

A reduction in cell viability below a certain threshold (typically 50%) indicates that the

chemical is an irritant.[11][12]
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Visual Workflow for Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of Docosyl
acrylate.
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Workflow for Handling and Disposal of Docosyl Acrylate

Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weighing and Transfer in Fume Hood

Use in Experiment

Decontaminate Work Surfaces

Collect Solid Waste in Labeled ContainerWash Hands Thoroughly

Collect Contaminated PPE and Materials

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Docosyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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